Cas no 1808619-97-7 (3-Bromo-N-(cyanomethyl)-5-methyl-N-(1-methylethyl)benzamide)

• Product Name: 3-Bromo-N-(cyanomethyl)-5-methyl-N-(1-methylethyl)benzamide
• CAS No: 1808619-97-7
• MF: C₁₃H₁₅BrN₂O
• MW: 295.175002336502
• CID: 5452698
• PubChem ID: 99605688
• Update Time: 2025-07-22

3-Bromo-N-(cyanomethyl)-5-methyl-N-(1-methylethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• Z1696848667
• 3-bromo-N-(cyanomethyl)-5-methyl-N-(propan-2-yl)benzamide
• EN300-6590692
• AKOS033553837
• 1808619-97-7
• 3-bromo-N-(cyanomethyl)-5-methyl-N-propan-2-ylbenzamide
• 3-Bromo-N-(cyanomethyl)-5-methyl-N-(1-methylethyl)benzamide

• Inchi： 1S/C13H15BrN2O/c1-9(2)16(5-4-15)13(17)11-6-10(3)7-12(14)8-11/h6-9H,5H2,1-3H3
• InChI Key： YJMXRUQKNPCYSM-UHFFFAOYSA-N
• SMILES： C(N(CC#N)C(C)C)(=O)C1=CC(C)=CC(Br)=C1

Computed Properties

• Exact Mass: 294.03678g/mol
• Monoisotopic Mass: 294.03678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Density: 1.338±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 445.4±45.0 °C(Predicted)
• pka: -2.51±0.70(Predicted)

Additional information on 3-Bromo-N-(cyanomethyl)-5-methyl-N-(1-methylethyl)benzamide

Professional Introduction to Compound with CAS No. 1808619-97-7 and Product Name: 3-Bromo-N-(cyanomethyl)-5-methyl-N-(1-methylethyl)benzamide

The compound identified by the CAS number 1808619-97-7 and the product name 3-Bromo-N-(cyanomethyl)-5-methyl-N-(1-methylethyl)benzamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional attributes, has garnered considerable attention in recent years due to its potential applications in medicinal chemistry and drug discovery. The molecular framework of this benzamide derivative incorporates several key functional groups, including a bromo substituent, a cyanomethyl moiety, and a dimethylamino group, which collectively contribute to its distinctive chemical properties and biological activities.

In the realm of modern pharmaceutical research, the exploration of novel heterocyclic compounds is of paramount importance. The benzamide scaffold, in particular, has been extensively studied for its role as a pharmacophore in various therapeutic agents. The presence of the 3-bromo group in the molecular structure enhances the electrophilicity of the benzene ring, making it more susceptible to nucleophilic substitution reactions. This characteristic is particularly valuable in synthetic chemistry, where it facilitates the introduction of additional functional groups or modifications. Furthermore, the N-(cyanomethyl) and N-(1-methylethyl) substituents contribute to the compound's overall steric and electronic environment, influencing its reactivity and interaction with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with remarkable accuracy. Molecular modeling studies suggest that 3-Bromo-N-(cyanomethyl)-5-methyl-N-(1-methylethyl)benzamide exhibits potential binding affinity to various enzymes and receptors involved in critical biological pathways. For instance, preliminary docking simulations have indicated that this compound may interact with enzymes such as cyclooxygenase-2 (COX-2) and matrix metalloproteinases (MMPs), which are implicated in inflammation and cancer progression. These findings align with the growing interest in developing small-molecule inhibitors that target these pathways for therapeutic intervention.

The synthesis of 3-Bromo-N-(cyanomethyl)-5-methyl-N-(1-methylethyl)benzamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The bromination step is particularly critical, as it determines the regioselectivity of subsequent reactions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to introduce the cyanomethyl group with high efficiency. These techniques not only improve reaction yields but also minimize unwanted byproducts, making the process more sustainable and scalable for industrial applications.

In vitro pharmacological studies have begun to elucidate the potential therapeutic applications of this compound. Initial experiments have demonstrated that 3-Bromo-N-(cyanomethyl)-5-methyl-N-(1-methylethyl)benzamide exhibits inhibitory activity against certain kinases associated with tumor growth and metastasis. The dimethylamino group appears to play a crucial role in modulating these interactions, possibly through electrostatic or hydrogen bonding interactions with target proteins. Additionally, the compound's ability to cross the blood-brain barrier suggests its potential utility in treating central nervous system disorders.

The safety profile of 3-Bromo-N-(cyanomethyl)-5-methyl-N-(1-methylethyl)benzamide is another critical aspect that requires thorough investigation. While preliminary toxicology studies have shown no significant adverse effects at moderate doses, further research is necessary to assess long-term exposure risks. Researchers are employing cutting-edge analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy to characterize metabolites and degradation products formed after administration. These studies are essential for understanding the compound's pharmacokinetic behavior and ensuring its safety for clinical use.

The integration of artificial intelligence (AI) into drug discovery has revolutionized the way new compounds are identified and optimized. Machine learning algorithms can analyze vast datasets containing chemical structures, biological activities, and synthetic pathways to predict promising candidates like 3-Bromo-N-(cyanomethyl)-5-methyl-N-(1-methylethyl)benzamide. By leveraging these technologies, researchers can accelerate the development process and reduce costs associated with traditional trial-and-error approaches. Moreover, AI-driven virtual screening allows for rapid evaluation of thousands of compounds against multiple targets simultaneously, significantly enhancing the efficiency of hit identification.

The future prospects for 3-Bromo-N-(cyanomethyl)-5-methyl-N-(1-methylethyl)benzamide are promising, with ongoing studies focusing on refining its chemical properties for improved efficacy and reduced toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield novel derivatives with enhanced therapeutic profiles. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly vital role in developing next-generation treatments for complex diseases.